Cas no 1261566-27-1 (2-Difluoromethyl-3-methyl-phenylamine)

• Product Name: 2-Difluoromethyl-3-methyl-phenylamine
• CAS No: 1261566-27-1
• MF: C₈H₉F₂N
• MW: 157.16056895256
• CID: 2619395
• PubChem ID: 75530046
• Update Time: 2025-04-21

2-Difluoromethyl-3-methyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethyl-3-methyl-phenylamine
• 1261566-27-1
• AKOS017343903

• Inchi： 1S/C8H9F2N/c1-5-3-2-4-6(11)7(5)8(9)10/h2-4,8H,11H2,1H3
• InChI Key： ZTGBXUMUSRBFEZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C)N)F

Computed Properties

• Exact Mass: 157.07030562Da
• Monoisotopic Mass: 157.07030562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų